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Compound of Interest

Compound Name: Calcium chlorate dihydrate

Cat. No.: B159063

Solubility Profile of Calcium Chlorate Dihydrate:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of calcium chlorate
dihydrate (Ca(ClOs3)2:2H20) in water and common organic solvents. The information
presented herein is intended to support research, development, and formulation activities
where this compound is utilized.

Physicochemical Properties

Calcium chlorate dihydrate is a white crystalline solid that is odorless. It is a strong oxidizing
agent and should be handled with care, particularly when in contact with combustible materials.

Property Value

Chemical Formula Ca(Cl03)2:2H20
Molar Mass 243.01 g/mol
Appearance White crystalline solid
Decomposition Temperature 100°C[1]
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Aqueous Solubility

Calcium chlorate dihydrate is highly soluble in water. The solubility increases with
temperature, a characteristic typical of many inorganic salts. Quantitative data for the solubility
of calcium chlorate dihydrate in water is presented in the table below.

Table 1: Solubility of Calcium Chlorate Dihydrate in Water[2][3]

Temperature (°C) Solubility ( g/100 g of solution)
0.5 63.0

25 66.0

93 78.0

100 Very Soluble[1]

Solubility in Organic Solvents

Qualitative data indicates that calcium chlorate dihydrate is soluble in certain polar organic
solvents. However, specific quantitative solubility data in these solvents is not readily available
in the literature.

Table 2: Qualitative Solubility of Calcium Chlorate Dihydrate in Organic Solvents[1]

Solvent Solubility
Ethanol Soluble

Acetone Soluble

Methanol Data not available

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the gravimetric determination of the solubility of
calcium chlorate dihydrate in a given solvent. This method is adaptable for both aqueous and
organic solvents.
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Materials and Equipment

e Calcium chlorate dihydrate

Solvent (e.g., deionized water, ethanol, acetone)

e Thermostatic water bath or heating mantle with a stirrer

e Analytical balance (accurate to £0.0001 g)

o Beakers or flasks

e Stirring rods

« Filtration apparatus (e.g., Buichner funnel, filter paper)

e Drying oven

o Desiccator

e Spatula

Thermometer

Experimental Workflow
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solution

Place in thermostatic bath

Equilibration at Constant Temperature

Filter to remove excess solid

Separation of Solid and Liquid Phases

Weigh a precise volume of supernatant

Gravimetric Analysis of the Supernatant

Evaporate solvent and weigh residue

Calculation of Solubility

Click to download full resolution via product page

Caption: A flowchart outlining the key steps in the gravimetric determination of solubility.

Procedure

e Preparation of the Saturated Solution:

o Add an excess amount of calcium chlorate dihydrate to a known volume of the solvent
in a beaker or flask. The presence of undissolved solid is necessary to ensure the solution
is saturated.
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o Stir the mixture vigorously to facilitate dissolution.
e Equilibration:
o Place the beaker or flask in a thermostatic water bath set to the desired temperature.

o Allow the solution to equilibrate for a sufficient period (e.g., 24 hours), with continuous
stirring, to ensure that the dissolution equilibrium is reached.

o Monitor the temperature of the solution to ensure it remains constant.
e Phase Separation:
o Once equilibrium is reached, cease stirring and allow the undissolved solid to settle.

o Carefully decant or filter a portion of the supernatant (the clear saturated solution) to
separate it from the excess solid. Filtration should be performed quickly to minimize
temperature changes.

o Gravimetric Analysis:

[e]

Accurately weigh a clean, dry evaporating dish.

o Using a pipette, transfer a precise volume of the clear supernatant to the weighed
evaporating dish and reweigh to determine the mass of the solution.

o Carefully evaporate the solvent from the solution using a heating mantle or a drying oven
at a temperature below the decomposition temperature of the anhydrous salt. For organic
solvents, ensure adequate ventilation.

o Once the solvent is completely evaporated, place the evaporating dish containing the solid
residue in a drying oven set at a temperature sufficient to remove any remaining solvent
without decomposing the salt (e.g., 80-90°C).

o Cool the evaporating dish in a desiccator to room temperature and then weigh it.

o Repeat the drying and weighing process until a constant mass is obtained.
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e Data Calculation:

o Mass of the saturated solution: (Mass of evaporating dish + supernatant) - (Mass of empty
evaporating dish)

o Mass of the dissolved solute (anhydrous calcium chlorate): (Mass of evaporating dish +
residue) - (Mass of empty evaporating dish)

o Mass of the solvent: (Mass of the saturated solution) - (Mass of the dissolved solute)

o Solubility ( g/100 g solvent): (Mass of the dissolved solute / Mass of the solvent) x 100

Conclusion

This guide provides essential solubility data for calcium chlorate dihydrate in water and a
gualitative assessment in common organic solvents. The detailed experimental protocol offers
a reliable method for researchers to determine the solubility of this compound under specific
experimental conditions. The provided information is crucial for the effective use of calcium
chlorate dihydrate in various scientific and industrial applications, including in the
development of pharmaceutical formulations. Further research is warranted to establish
guantitative solubility data in a broader range of organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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